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Compound of Interest

2,6-dihydroxypyrrolo[3,4-

Compound Name:
flisoindole-1,3,5,7(2H,6H)-tetraone

CAS No.: 57583-53-6

Cat. No.: B1296252

Get Quote

\ J

CAS Registry Number: 57583-53-6 Molecular Formula:
Molecular Weight: 248.15 g/mol [1]

Executive Summary

N,N'-Dihydroxypyromellitimide (NDHPI) represents a high-performance, dual-functional
organocatalyst and coupling reagent. Structurally derived from pyromellitic dianhydride
(PMDA), it is distinguished by its centrosymmetric bis-N-hydroxyimide core. Unlike its mono-
functional analog N-Hydroxyphthalimide (NHPI), NDHPI offers double the active sites per
molecule, significantly enhancing efficiency in radical-mediated aerobic oxidations and polymer
cross-linking.

For drug development professionals, NDHPI serves as a critical activating agent for carboxylic
acids, forming stable active esters that facilitate peptide bond formation with superior atom
economy compared to traditional N-hydroxysuccinimide (NHS) protocols.
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Molecular Architecture & Synthesis Strategy
Structural Logic

NDHPI is characterized by a rigid aromatic core flanked by two five-membered N-hydroxyimide
rings. This planarity contributes to its high thermal stability but also dictates its solubility profile
(soluble in polar aprotic solvents like DMSO, DMF, NMP; insoluble in chloroform/hexanes).

o Active Site: The N-OH moiety has a bond dissociation energy (BDE) of approximately 88
kcal/mol. Upon oxidation, it generates the Pyromellitic N,N'-Dioxyl Radical (PINO-di-radical),
a potent hydrogen atom abstraction species.

e Symmetry: The molecule possesses

symmetry (in its idealized planar form), resulting in simplified spectroscopic signatures (e.g.,
a single aromatic signal in

H NMR).

Synthesis Workflow

The synthesis exploits the condensation of pyromellitic dianhydride with hydroxylamine
hydrochloride. Pyridine acts as both the solvent and the base to neutralize the HCI released.

Pyromellitic Dianhydride
(PMDA)

> Reflux in Pyridine N,N'-Dihydroxypyromellitimide

Acidification (HCI)

(110°C, 4-6 h) & Filtration (NDHPI)
Hydroxylamine HCI —
(4.0 equiv)

Click to download full resolution via product page
Figure 1: Synthetic pathway for NDHPI production from PMDA.

Spectroscopic Characterization Profile

To validate the identity of NDHPI, researchers must look for specific “fingerprint” signals. Due to
the molecule's symmetry, the spectra are deceptively simple.
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Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-

(Required due to solubility).[2]
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Infrared Spectroscopy (FT-IR)

The N-hydroxyimide functionality provides a distinct diagnostic pattern.
e 3200-3450 cm

: Broad O-H stretch (intermolecular H-bonding).

e 1780 cm

(weak) & 1730 cm
(strong): Characteristic imide carbonyl doublet (asymmetric vs. symmetric stretching).

e 1100-1200 cm

: N-O stretching vibration.

Mass Spectrometry

e Method: ESI- (Negative mode) or El.
e m/z: 247.0 ([M-H]

) or 248.0 (M

).

e Fragmentation: Loss of Oxygen (M-16) is common in N-oxides/N-hydroxy compounds.
Physicochemical Properties & Stability
o Appearance: White to pale yellow crystalline powder.

e Melting Point: >300°C (Decomposes). High thermal stability allows its use in high-
temperature polymer curing.

e Solubility:

o Soluble: DMF, DMAc, NMP, DMSO, dilute aqueous alkali.
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o Insoluble: Water (acidic/neutral), Ethanol, Chloroform, Hexane.

e pKa: ~6.0-6.5. The N-OH proton is acidic, allowing deprotonation by weak bases (e.g.,
pyridine, bicarbonate) to form the nucleophilic N-oxide anion.

Functional Applications
Aerobic Oxidation (Metal-Free Catalysis)

NDHPI acts as a radical catalyst for the selective oxidation of alkanes, alcohols, and
alkylbenzenes using molecular oxygen. It operates via the PINO (Phthalimide N-oxyl) radical

mechanism.[3]
Mechanism:
e Initiation: A trace radical initiator (or Co(ll)) abstracts the H from N-OH.

e Propagation: The resulting N-oxyl radical abstracts a hydrogen atom from the substrate (C-
H), forming a carbon radical.

e Oxidation: The carbon radical reacts with

to form a peroxide, eventually yielding ketones, aldehydes, or carboxylic acids.
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Figure 2: Simplified catalytic cycle for NDHPI-mediated aerobic oxidation.

Drug Development: Active Ester Synthesis

In peptide synthesis and bioconjugation, NDHPI is used to create "active esters" of carboxylic
acids. These esters are stable enough to be isolated but reactive enough to form amides with

amines.

o Advantage: NDHPI esters are often more hydrolytically stable than NHS esters, allowing for
easier handling during purification.

o Workflow: Drug-COOH + NDHPI + DCC (Coupling Agent)

Drug-CO-ONDHPI.
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Experimental Protocols
Protocol A: Synthesis of NDHPI

Validation: Yield should be >85%; Product must be soluble in DMSO.

Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

e Charging: Add Pyromellitic Dianhydride (PMDA) (21.8 g, 0.1 mol) and Pyridine (150 mL). Stir
to suspend.

» Addition: Add Hydroxylamine Hydrochloride (27.8 g, 0.4 mol) slowly. Note: Exothermic
reaction.

o Reaction: Heat the mixture to reflux (115°C) for 6 hours. The solution will turn dark.
o Workup:

o Cool to room temperature.[4]

o Concentrate the solvent to ~50 mL under reduced pressure.

o Pour the residue into 500 mL of ice-cold 2N HCI. (The acid neutralizes pyridine and
protonates the N-O

species).
o Awhite/yellow precipitate will form immediately.

« Purification: Filter the solid. Wash extensively with water (3 x 100 mL) to remove pyridinium
salts. Recrystallize from DMF/Water (80:20) if high purity is required.

e Drying: Dry in a vacuum oven at 80°C for 12 hours.

Protocol B: Quantitative Analysis via Titration

To determine the purity (active N-OH content):

» Dissolve 100 mg of NDHPI in 20 mL DMF.
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e Add 2 drops of phenolphthalein indicator.
 Titrate with 0.1 N NaOH (aqueous or methanolic) until a persistent pink color appears.
o Calculation: Purity % =

o Note: The factor of 2 accounts for the two acidic N-OH protons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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N,N'-Dihydroxypyromellitimide (NDHPI)]. BenchChem, [2026]. [Online PDF]. Available at:
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characterization-application-of-n-n-dihydroxypyromellitimide-ndhpi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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